Cas no 1224465-03-5 (Methyl 2-bromobenzo[d]thiazole-7-carboxylate)

• Product Name: Methyl 2-bromobenzo[d]thiazole-7-carboxylate
• CAS No: 1224465-03-5
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• MDL: MFCD13195417
• CID: 1081956
• PubChem ID: 46223843
• Update Time: 2025-04-20

Methyl 2-bromobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromobenzo[d]thiazole-7-carboxylate
• methyl 2-bromo-1,3-benzothiazole-7-carboxylate
• SCHEMBL19783237
• DB-430807
• 1224465-03-5
• Methyl 2-bromo-7-benzothiazolecarboxylate
• DTXSID20673139
• Methyl2-bromobenzo[d]thiazole-7-carboxylate
• CS-0146010

• MDL： MFCD13195417
• Inchi： 1S/C9H6BrNO2S/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
• InChI Key： YOUDZCBOWXHOQS-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CC(C(=O)OC)=C2S1

Computed Properties

• Exact Mass: 270.93
• Monoisotopic Mass: 270.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3.3